2-((3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(dimethylamino)phenyl)acetamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-(6-methyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H22N4O2S2/c1-5-10-24-19(26)16-11-13(2)28-18(16)22-20(24)27-12-17(25)21-14-6-8-15(9-7-14)23(3)4/h5-9,11H,1,10,12H2,2-4H3,(H,21,25)
• InChI Key: ZOBHZEMOVOVUAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=C(N(C2=O)CC=C)SCC(=O)NC3=CC=C(C=C3)N(C)C
• Molecular Formula: C20H22N4O2S2
• Molecular Weight: 414.5 g/mol

Description

2-((3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(dimethylamino)phenyl)acetamide is a useful research compound. Its molecular formula is C20H22N4O2S2 and its molecular weight is 414.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure

The chemical compound 2-((3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(dimethylamino)phenyl)acetamide is part of a broader category of compounds with potential in various scientific applications. Research has focused on synthesizing novel heterocyclic compounds, including thieno[2,3-d]pyrimidines, which are recognized for their diverse pharmacological activities. For instance, the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition has been explored, showcasing the versatility of pyrimidine derivatives in chemical synthesis (Rahmouni et al., 2014). Similarly, studies on 2-aza-1,3-dienes with electron-releasing substituents have revealed their utility in constructing pyridine and pyrimidine derivatives, further highlighting the synthetic potential of pyrimidine-based structures (Morel et al., 1996).

Antimicrobial and Antitumor Applications

Significant attention has been given to the antimicrobial and antitumor potential of pyrimidine derivatives. For example, some new pyrimidinone and oxazinone derivatives fused with thiophene rings have been synthesized and evaluated for their antimicrobial activity, using citrazinic acid as a starting material (Hossan et al., 2012). Additionally, new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized and assessed for their antitumor activity, indicating potent anticancer activity comparable to doxorubicin on various human cancer cell lines (Hafez & El-Gazzar, 2017).